Cas no 2137748-13-9 (3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-)

• Product Name: 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-
• CAS No: 2137748-13-9
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 5263987
• Update Time: 2025-06-25

3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-

• Inchi： 1S/C9H8FN3S/c10-9-6(3-11)1-2-7(13-9)8-4-12-5-14-8/h1-2,4-5H,3,11H2
• InChI Key： ASYMSUUUESXDLL-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C2SC=NC=2)=CC=C1CN

Additional information on 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-

Introduction to 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)- (CAS No. 2137748-13-9)

3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-, identified by its CAS number 2137748-13-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative exhibits a unique structural framework that combines a pyridine ring with a fluorinated substituent and a thiazole moiety, making it a versatile intermediate for the development of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of a fluoro group at the 2-position and a thiazole ring at the 6-position of the pyridine core, imparts distinct electronic and steric properties. These features are highly valuable in medicinal chemistry, as they can influence the compound's binding affinity, metabolic stability, and overall pharmacological activity. The introduction of fluorine atoms into pharmaceutical molecules is well-documented for its ability to enhance bioavailability, metabolic resistance, and receptor binding interactions.

In recent years, there has been growing interest in exploring the potential of thiazole derivatives in drug discovery. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of thiazole with a pyridine ring in 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)-, creates a promising platform for designing molecules with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of kinase inhibitors and other targeted therapies. The electron-withdrawing nature of the fluoro group can modulate the electronic properties of the pyridine ring, leading to improved interactions with biological targets. This has been particularly relevant in the design of small-molecule inhibitors for protein kinases, which play crucial roles in various cellular processes and are often implicated in diseases such as cancer.

The synthesis of 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency and sustainability of these synthetic routes.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, such as organic electronics and liquid crystals. The ability to fine-tune its electronic properties through structural modifications opens up new possibilities for developing innovative materials with tailored functionalities.

In conclusion, 3-Pyridinemethanamine, 2-fluoro-6-(5-thiazolyl)- (CAS No. 2137748-13-9) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its structural design incorporates key elements that enhance its biological activity and material properties, making it a valuable asset in the ongoing quest for novel therapeutic agents and advanced materials.